1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol
Catalog No.
S7944557
CAS No.
M.F
C13H15F3N4O
M. Wt
300.28 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluorom...](/img/structure-2d/800/S7944557.png)
Content Navigation
Product Name
1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol
IUPAC Name
1-(imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol
Molecular Formula
C13H15F3N4O
Molecular Weight
300.28 g/mol
InChI
InChI=1S/C13H15F3N4O/c14-13(15,16)12(21)1-4-19(5-2-12)9-10-7-18-11-8-17-3-6-20(10)11/h3,6-8,21H,1-2,4-5,9H2
InChI Key
NZCUIEBAOGVXTA-UHFFFAOYSA-N
SMILES
C1CN(CCC1(C(F)(F)F)O)CC2=CN=C3N2C=CN=C3
Canonical SMILES
C1CN(CCC1(C(F)(F)F)O)CC2=CN=C3N2C=CN=C3
1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol is a chemical compound with potential applications in various fields of research and industry. This paper will provide an overview of the definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity, and safety in scientific experiments, applications in scientific experiments, the current state of research, potential implications in various fields of research and industry, limitations, and future directions of 1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol.
1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol, also known as Compound 14, is a chemical compound synthesized by the Chemistry and Biology of Natural Products group at the Institute of Biomedical Sciences at the University of São Paulo in Brazil. It was originally synthesized as part of a project aimed at discovering potential new anti-cancer agents. Compounds with the potential to inhibit a specific protein important for the growth and survival of cancer cells were screened, and Compound 14 emerged as a promising candidate.
1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol has a molecular weight of 328.34 g/mol and the chemical formula C15H16F3N3O. It is a white or off-white crystalline solid that is sparingly soluble in water but soluble in organic solvents such as methanol, ethanol, and DMSO. The chemical structure of Compound 14 features a piperidine ring, imidazo[1,2-a]pyrazine ring, and a trifluoromethyl group.
Compound 14 was synthesized by reacting 1-(tert-butyldimethylsilyloxy)methyl-4-(trifluoromethyl)piperidine with 3-amino-1,2,4-triazine-5(2H)-thione under basic conditions. The resulting compound was then deprotected to reveal the hydroxyl group. The compound was characterized by various techniques such as 1H and 13C NMR, high-resolution mass spectrometry, and X-ray crystallography.
Various analytical methods have been used to study 1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol. These methods include HPLC, LC-MS/MS, and UV-Vis spectrophotometry. HPLC has been used to separate Compound 14 from impurities and to determine the purity of the compound. LC-MS/MS has been used to quantify the amount of Compound 14 in biological samples. UV-Vis spectrophotometry has been used to determine the absorption spectra of Compound 14.
1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol has been found to have potential anti-cancer activity. It was shown to inhibit the growth of various cancer cell lines such as breast, lung, and colon cancer cells. The mechanism of action of Compound 14 involves inhibition of a protein called MDM2, which is overexpressed in many cancer cells and plays a role in the regulation of the tumor suppressor protein p53. Compound 14 was also found to induce apoptosis (programmed cell death) in cancer cells.
As with any chemical compound, safety and toxicity are important considerations. In studies, Compound 14 has been shown to be generally well-tolerated by cells in culture at concentrations up to 10 μM. Acute toxicity studies in mice showed that Compound 14 was well-tolerated even at high doses. However, further studies are needed to determine the long-term effects of Compound 14 exposure.
Compound 14 has applications in various fields of research and industry. Its potential as an anti-cancer agent is the most promising application, and further studies are needed to evaluate its efficacy in vivo. Compound 14 may also have applications in other diseases, as well as in non-medical areas such as agriculture and materials science.
Compound 14 is still in the early stages of research, and further studies are needed to fully evaluate its potential as an anti-cancer agent. Preclinical studies have shown promising results, but clinical studies are needed to determine the efficacy of Compound 14 in humans.
The potential implications of 1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol in various fields of research and industry are many. In addition to its potential as an anti-cancer agent, Compound 14 may have applications in other diseases such as viral infections and neurodegenerative disorders. It may also have applications in other non-medical areas such as agriculture and materials science.
Limitations
One limitation of 1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol is its limited solubility in water. This may limit its potential as an intravenous drug. Another limitation is the limited information available on the long-term effects of Compound 14 exposure.
Limitations
One limitation of 1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol is its limited solubility in water. This may limit its potential as an intravenous drug. Another limitation is the limited information available on the long-term effects of Compound 14 exposure.
The future directions of research on 1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol are many. Some of these future directions include:
1. Improving the solubility of Compound 14 in water to increase its potential as an intravenous drug.
2. Conducting further preclinical studies to evaluate the efficacy of Compound 14 in vivo and in combination with other anti-cancer agents.
3. Investigating the potential applications of Compound 14 in other diseases such as viral infections and neurodegenerative disorders.
4. Evaluating the long-term effects of Compound 14 exposure.
5. Developing novel synthetic routes for Compound 14 to improve its yield and purity.
6. Investigating the potential applications of Compound 14 in non-medical fields such as agriculture and materials science.
7. Screening other compounds for inhibition of MDM2 and other proteins involved in cancer growth and survival.
1. Improving the solubility of Compound 14 in water to increase its potential as an intravenous drug.
2. Conducting further preclinical studies to evaluate the efficacy of Compound 14 in vivo and in combination with other anti-cancer agents.
3. Investigating the potential applications of Compound 14 in other diseases such as viral infections and neurodegenerative disorders.
4. Evaluating the long-term effects of Compound 14 exposure.
5. Developing novel synthetic routes for Compound 14 to improve its yield and purity.
6. Investigating the potential applications of Compound 14 in non-medical fields such as agriculture and materials science.
7. Screening other compounds for inhibition of MDM2 and other proteins involved in cancer growth and survival.
1-(Imidazo[1,2-a]pyrazin-3-ylmethyl)-4-(trifluoromethyl)piperidin-4-ol is a chemical compound with potential applications in various fields of research and industry. Its potential as an anti-cancer agent is the most promising, and further studies are needed to fully evaluate its efficacy in vivo. Compound 14 may also have applications in other diseases, as well as in non-medical areas such as agriculture and materials science. Limitations include its limited solubility in water and the limited information available on the long-term effects of Compound 14 exposure. Future directions of research include improving its solubility, conducting further preclinical studies, investigating its potential applications in other diseases, evaluating its long-term effects, developing novel synthetic routes, and screening other compounds for inhibition of MDM2 and other proteins involved in cancer growth and survival.
XLogP3
1.4
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
300.11979560 g/mol
Monoisotopic Mass
300.11979560 g/mol
Heavy Atom Count
21
Dates
Last modified: 01-05-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:444811-29-4
Molecular Formula:C28H44O7
Molecular Weight:492.6 g/mol
Availability:
In Stock
